molecular formula C20H20ClFN4O B2417080 3-[[1-(3-Chloropyridin-4-yl)piperidin-4-yl]methyl]-7-fluoro-2-methylquinazolin-4-one CAS No. 2415553-28-3

3-[[1-(3-Chloropyridin-4-yl)piperidin-4-yl]methyl]-7-fluoro-2-methylquinazolin-4-one

Cat. No. B2417080
CAS RN: 2415553-28-3
M. Wt: 386.86
InChI Key: JQMGFLQMVPMLBP-UHFFFAOYSA-N
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Description

The description of a chemical compound typically includes its molecular formula, structure, and other identifiers such as CAS number, InChI, and SMILES string. It may also include information about the compound’s occurrence in nature or its role in biological systems .


Molecular Structure Analysis

Molecular structure analysis involves determining the arrangement of atoms within a molecule. Techniques used for this can include X-ray crystallography, NMR spectroscopy, and computational methods .


Chemical Reactions Analysis

Chemical reactions analysis involves studying the reactions that the compound can undergo. This can include looking at the reactivity of the compound with various reagents, studying the mechanisms of these reactions, and investigating the products formed .


Physical And Chemical Properties Analysis

Physical and chemical properties analysis involves studying properties such as the compound’s melting point, boiling point, solubility, and stability. It can also include looking at the compound’s reactivity with various substances .

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This can involve studying the compound’s effects on enzymes, receptors, and other proteins, as well as its impact on cellular processes .

Safety and Hazards

Safety and hazard analysis involves studying the potential risks associated with the compound. This can include looking at its toxicity, flammability, and environmental impact .

Future Directions

Future directions could involve further studies to fully understand the compound’s properties, potential uses, and safety implications. This could include more detailed studies of its synthesis, structure, reactivity, and biological activity .

properties

IUPAC Name

3-[[1-(3-chloropyridin-4-yl)piperidin-4-yl]methyl]-7-fluoro-2-methylquinazolin-4-one
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H20ClFN4O/c1-13-24-18-10-15(22)2-3-16(18)20(27)26(13)12-14-5-8-25(9-6-14)19-4-7-23-11-17(19)21/h2-4,7,10-11,14H,5-6,8-9,12H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JQMGFLQMVPMLBP-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NC2=C(C=CC(=C2)F)C(=O)N1CC3CCN(CC3)C4=C(C=NC=C4)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H20ClFN4O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

386.8 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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